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Compound of Interest

Compound Name: Chlorimide

Cat. No.: B1606774 Get Quote

This guide provides crucial safety and logistical information for laboratory professionals working

with chlorimide compounds. Given that "Chlorimide" can refer to a class of compounds, this

document addresses the general hazards and handling procedures associated with common

laboratory chlorimides, such as 2,6-Dichloroquinone-4-chloroimide and Chloramine-T, by

synthesizing safety data for these representative chemicals. Adherence to these protocols is

vital for ensuring personnel safety and regulatory compliance.

Hazard Identification and Classification
Chlorimide compounds are hazardous materials that pose significant risks upon exposure.

The primary hazards include irritation to the skin, eyes, and respiratory tract.[1] Some

derivatives may be harmful if swallowed or inhaled.[1][2] One specific compound, 2,6-

Dichloroquinone-4-chloroimide, is also noted to be a friction and impact-sensitive explosive and

may explode when heated.[1]

Hazard Summary Table:
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Hazard Classification Description Associated Compounds

Acute Toxicity (Oral) Harmful if swallowed.[1][2]
2,6-Dichloroquinone-4-

chloroimide, Chloramine-T

Skin Corrosion/Irritation

Causes skin irritation and in

some cases severe burns.[1]

[3][4]

2,6-Dichloroquinone-4-

chloroimide, Chloramine-T

Eye Damage/Irritation
Causes serious eye irritation or

damage.[1][3][4]

2,6-Dichloroquinone-4-

chloroimide, Chloramine-T

Respiratory Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[3][4]

Chloramine-T

Respiratory Tract Irritation
Causes respiratory tract

irritation.[1]

2,6-Dichloroquinone-4-

chloroimide

Explosive Hazard

Risk of explosion by shock,

friction, fire, or other sources of

ignition.[1]

2,6-Dichloroquinone-4-

chloroimide

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to mitigate the risks associated with handling

chlorimides. The selection of appropriate PPE should be based on a thorough risk

assessment of the specific procedures to be performed.

Required PPE for Handling Chlorimides:
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[5]

To prevent skin contact, which

can cause irritation or burns.[1]

[3]

Eye and Face Protection
Chemical splash goggles and

a face shield.[5][6][7]

To protect against splashes

that can cause severe eye

damage.[3][4]

Skin and Body Protection

A lab coat or a chemical-

resistant apron.[6][7] For larger

quantities or when there is a

significant risk of splashing,

chemical-resistant coveralls

are recommended.

To protect the skin from

splashes and contamination.[6]

Respiratory Protection

A NIOSH-approved respirator

is necessary if working outside

of a fume hood, if dust is

generated, or if ventilation is

inadequate.[6][8]

To prevent inhalation of

harmful dust or vapors that can

cause respiratory irritation or

sensitization.[1][3]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling chlorimide compounds in a

laboratory setting.

Preparation:

Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the

SDS for the specific chlorimide compound being used.[1][3][4]

Ensure Proper Ventilation: All work with chlorimide compounds should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[4][9]

Assemble all Materials: Gather all necessary equipment, including the chlorimide
compound, solvents, reaction vessels, and waste containers, and place them in the fume

hood.
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Don Appropriate PPE: Put on all required personal protective equipment as specified in the

table above.

Handling and Use:

Weighing: If weighing a solid chlorimide, do so in the fume hood on a tared weigh boat.

Minimize the generation of dust.[1]

Transferring: Use a spatula or other appropriate tool to transfer the solid. If working with a

solution, use a pipette or a syringe.

Running Reactions: Keep all reaction vessels containing chlorimides capped and within the

fume hood. If heating is required, use a controlled heating source and be aware of the

explosive risk associated with some chlorimides.[1]

Post-Procedure:

Decontamination: Wipe down the work area within the fume hood with an appropriate solvent

to remove any residual contamination.

Waste Disposal: Dispose of all chlorimide waste and contaminated materials according to

the disposal plan outlined below.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. First, remove

gloves, followed by the lab coat, face shield, and goggles. Wash hands thoroughly with soap

and water after removing all PPE.

Below is a workflow diagram for the safe handling of Chlorimide.
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Preparation

Handling & Use

Post-Procedure

Review SDS

Work in Fume Hood

Gather Materials

Don PPE

Weigh Solid / Measure Liquid

Proceed to Handling

Transfer to Vessel

Conduct Experiment

Decontaminate Work Area

Experiment Complete

Dispose of Waste

Doff PPE

Wash Hands
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Exposure Event

Immediate Response

Action

Exposure Occurs

Skin Contact:
Flush with water for 15 min.

Remove contaminated clothing.

Skin

Eye Contact:
Flush with water for 15 min.

Eye

Inhalation:
Move to fresh air.

Inhalation

Ingestion:
Do NOT induce vomiting.
Rinse mouth, drink water.

Ingestion

Seek Immediate
Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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